Cas no 65996-08-9 (2-Bromo-5-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine
• CAS No: 65996-08-9
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 1095497
• PubChem ID: 12919733
• Update Time: 2025-09-22

2-Bromo-5-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine
• 2-Brom-5-methyl-3-trifluormethylpyridin
• 2-bromanylthiophene-3-carbaldehyde
• 2-Bromo-3-formylthiophene
• 2-bromo-3-thienylcarbaldehyde
• 2-bromo-3-thiophenecarbaldehyde
• 2-bromo-3-thiophenecarboxaldehyde
• 2-bromo-3-trifluoromethoxypyridine
• 2-bromo-3-trifluoromethyl-5-methylpyridine
• 2-bromo-5-methyl-3-trifluoromethyl-pyridine
• 2-bromo-thiophene-3-carbaldehy
• 2-Bromothiophene-3-carboxaldehyde
• 3-Thiophenecarboxaldehyde,2-bromo-
• CTK4D9157
• SCHEMBL11183262
• 65996-08-9
• AMY6364
• LLQQLOGTHMJBBU-UHFFFAOYSA-N
• DTXSID601259393

• Inchi： 1S/C7H5BrF3N/c1-4-2-5(7(9,10)11)6(8)12-3-4/h2-3H,1H3
• InChI Key： LLQQLOGTHMJBBU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C)=CN=1

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine

2-Bromo-5-methyl-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine, identified by the CAS number 65996-08-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 2, a methyl group at position 5, and a trifluoromethyl group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine substituent at position 2 serves as an excellent leaving group, facilitating various substitution reactions that are crucial in drug design. Moreover, the trifluoromethyl group at position 3 contributes to the molecule's lipophilicity and stability, enhancing its pharmacokinetic profile.

In addition to its medicinal applications, 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine has found utility in materials science. Its ability to act as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been extensively investigated. The methyl group at position 5 plays a pivotal role in modulating the electronic properties of the molecule, making it suitable for applications in optoelectronics and catalysis.

The synthesis of 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental standpoint, researchers have also examined the biodegradation pathways of 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine. Studies indicate that under specific microbial conditions, the compound undergoes transformation into less hazardous byproducts, suggesting its potential for sustainable use in chemical processes.

In conclusion, 2-Bromo-5-methyl-3-(trifluoromethyl)pyridine (CAS No: 65996-08-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research, positioning it as a key player in contemporary chemical science.